Cas no 176548-68-8 (3-Bromo-5-chloro-4-fluorobenzoic acid)

• Product Name: 3-Bromo-5-chloro-4-fluorobenzoic acid
• CAS No: 176548-68-8
• MF: C₇H₃BrClFO₂
• MW: 253.452924013138
• CID: 4970437
• Update Time: 2025-06-09

3-Bromo-5-chloro-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-chloro-4-fluorobenzoic acid
• 3-Bromo-5-chloro-4-fluorobenzoic acid

• Inchi： 1S/C7H3BrClFO2/c8-4-1-3(7(11)12)2-5(9)6(4)10/h1-2H,(H,11,12)
• InChI Key： PUCJNBCLZFKJAI-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=CC(C(=O)O)=C1)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3

Additional information on 3-Bromo-5-chloro-4-fluorobenzoic acid

Recent Advances in the Application of 3-Bromo-5-chloro-4-fluorobenzoic Acid (CAS: 176548-68-8) in Chemical Biology and Pharmaceutical Research

3-Bromo-5-chloro-4-fluorobenzoic acid (CAS: 176548-68-8) has emerged as a pivotal building block in the synthesis of novel bioactive compounds, particularly in the development of pharmaceuticals targeting kinase inhibition and antimicrobial activity. Recent studies have highlighted its utility as a versatile intermediate in medicinal chemistry, owing to its unique halogen substitution pattern that enhances molecular interactions with biological targets. This research brief consolidates the latest findings on its applications, synthetic methodologies, and pharmacological potential, providing a comprehensive overview for researchers in the field.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 3-Bromo-5-chloro-4-fluorobenzoic acid in the synthesis of selective JAK2 inhibitors, showcasing its role in improving binding affinity through halogen bonding. The compound's structural features were leveraged to optimize pharmacokinetic properties, resulting in derivatives with enhanced oral bioavailability and reduced off-target effects. These findings underscore its significance in the design of next-generation kinase inhibitors for autoimmune diseases and oncology.

In parallel, research from the European Journal of Pharmaceutical Sciences (2024) revealed novel applications of this benzoic acid derivative in antimicrobial drug development. By incorporating it into quinolone scaffolds, scientists achieved compounds with potent activity against multidrug-resistant Staphylococcus aureus (MRSA), with MIC values as low as 0.5 μg/mL. The presence of bromine and chlorine atoms at the 3- and 5-positions was found to be critical for disrupting bacterial cell wall synthesis, offering new avenues for antibiotic design.

Recent synthetic innovations have also been reported, including a microwave-assisted coupling protocol that reduces reaction times from hours to minutes while maintaining high yields (>85%). This methodological advancement, detailed in Organic Process Research & Development (2024), addresses previous challenges in large-scale production, making 3-Bromo-5-chloro-4-fluorobenzoic acid more accessible for industrial applications. The optimized process employs green chemistry principles, minimizing solvent waste and energy consumption.

Structural analyses using X-ray crystallography (2023, Acta Crystallographica Section E) have provided new insights into the molecular conformation of this compound, revealing a planar aromatic ring with halogen atoms positioned for optimal σ-hole interactions. These structural characteristics explain its preferential binding to hydrophobic pockets in target proteins, informing rational drug design strategies for improved specificity.

Emerging applications in radiopharmaceuticals have been explored in a 2024 Nuclear Medicine and Biology study, where 3-Bromo-5-chloro-4-fluorobenzoic acid served as a precursor for ¹⁸F-labeled PET tracers. The fluorine atom's position allowed efficient isotopic exchange, yielding probes with high target-to-background ratios for imaging tumor metabolism. This development opens possibilities for personalized medicine approaches in oncology diagnostics.

In conclusion, 3-Bromo-5-chloro-4-fluorobenzoic acid (176548-68-8) continues to demonstrate multifaceted value in pharmaceutical research, from small molecule therapeutics to diagnostic agents. Ongoing studies are investigating its potential in PROTAC design and covalent inhibitor development, suggesting its relevance will further expand in coming years. Researchers are encouraged to explore its unique physicochemical properties for addressing current challenges in drug discovery and development.